Cas no 3696-37-5 (2-ethylpropanedinitrile)

• Product Name: 2-ethylpropanedinitrile
• CAS No: 3696-37-5
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 1480332
• PubChem ID: 19426
• Update Time: 2025-11-06

2-ethylpropanedinitrile Chemical and Physical Properties

Names and Identifiers

• ethylpropanedinitrile
• 2-ethylpropanedinitrile
• 2-ethylmalononitrile
• Aethyl-malonitril
• Aethyl-malonitril [German]
• ethylmalonitrile
• Ethylmalononitril
• Ethylmalononitrile
• Ethylmalonsaeuredinitril
• MALONONITRILE,ETHYL
• Propanedinitrile,ethyl
• DB-082979
• G40367
• BRN 1741523
• Propanedinitrile, ethyl-
• 3696-37-5
• DTXSID60190456
• EN300-19174
• Dicyanopropane
• MALONONITRILE, ETHYL-
• AKOS009029171

• Inchi： 1S/C5H6N2/c1-2-5(3-6)4-7/h5H,2H2,1H3
• InChI Key： PLKGLZXMDLCSLY-UHFFFAOYSA-N
• SMILES： N#CC(C#N)CC

Computed Properties

• Exact Mass: 94.05310
• Monoisotopic Mass: 94.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58000
• LogP: 1.05976

Additional information on 2-ethylpropanedinitrile

Introduction to 2-Ethylpropanedinitrile (CAS No: 3696-37-5)

2-Ethylpropanedinitrile, with the chemical formula C₆H₉N₂, is a significant compound in the field of organic synthesis and pharmaceutical development. This nitrile derivative has garnered attention due to its versatile applications in the creation of various bioactive molecules. The compound's unique structural properties make it a valuable intermediate in synthesizing complex molecules, particularly in drug discovery and material science.

The CAS No: 3696-37-5 uniquely identifies this chemical entity, ensuring precise classification and communication within the scientific community. As a 2-substituted propanedinitrile, it exhibits distinct reactivity patterns that are exploited in synthetic chemistry. Its molecular structure consists of an ethyl group attached to a propanedinitrile backbone, which imparts specific electronic and steric characteristics useful in medicinal chemistry.

In recent years, research has highlighted the role of 2-Ethylpropanedinitrile as a precursor in the development of novel therapeutic agents. Its ability to undergo various transformations, such as nucleophilic addition and cyclization reactions, makes it a cornerstone in constructing heterocyclic scaffolds. These scaffolds are prevalent in many pharmacologically active compounds, including kinase inhibitors and antimicrobial agents.

One of the most compelling aspects of 2-Ethylpropanedinitrile is its utility in designing molecules with enhanced bioavailability and selectivity. For instance, studies have demonstrated its incorporation into small-molecule libraries for high-throughput screening (HTS) programs. Such libraries are instrumental in identifying lead compounds for further optimization. The compound's structural flexibility allows chemists to modify its core structure while retaining key pharmacophoric features.

Advances in computational chemistry have further accelerated the use of 2-Ethylpropanedinitrile in drug design. Molecular modeling techniques predict its interactions with biological targets, aiding in the rational design of more effective drugs. These predictions are complemented by experimental validations, which often involve synthesizing derivatives of this compound for biological testing.

The pharmaceutical industry has also explored 2-Ethylpropanedinitrile as a building block for materials with specialized properties. For example, its incorporation into polymers enhances thermal stability and mechanical strength. Such materials find applications in medical devices and biodegradable plastics, aligning with sustainability goals.

Recent patents have showcased innovative applications of CAS No: 3696-37-5 in agrochemicals. By modifying its structure, researchers have developed nitrile-based compounds that exhibit herbicidal and fungicidal properties. These derivatives offer new solutions for crop protection while minimizing environmental impact.

The synthesis of 2-Ethylpropanedinitrile itself is a topic of ongoing research. Catalytic methods have been developed to improve yield and reduce byproducts, making large-scale production more efficient. Such advancements are crucial for meeting industrial demands without compromising purity standards.

In conclusion, 2-Ethylpropanedinitrile (CAS No: 3696-37-5) is a multifaceted compound with broad applications across multiple industries. Its role as a synthetic intermediate continues to evolve, driven by innovations in organic chemistry and computational methods. As research progresses, we can expect even more novel uses for this versatile nitrile derivative.